Berbamine dihydrochloride Berbamine dihydrochloride
Brand Name: Vulcanchem
CAS No.: 6078-17-7
VCID: VC0190661
InChI: InChI=1S/C37H40N2O6.ClH/c1-38-14-12-24-19-32(41-3)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-31-18-23(8-11-30(31)40)17-29-35-25(13-15-39(29)2)20-34(42-4)36(43-5)37(35)45-33;/h6-11,18-21,28-29,40H,12-17H2,1-5H3;1H/t28-,29+;/m0./s1
SMILES:
Molecular Formula: C37H41ClN2O6
Molecular Weight: 645.2 g/mol

Berbamine dihydrochloride

CAS No.: 6078-17-7

VCID: VC0190661

Molecular Formula: C37H41ClN2O6

Molecular Weight: 645.2 g/mol

* For research use only. Not for human or veterinary use.

Berbamine dihydrochloride - 6078-17-7

Description

Berbamine dihydrochloride, also known as BA or BBM dihydrochloride, is a compound extracted from Berberis amurensis, a traditional Chinese medicinal plant . It functions as an inhibitor of bcr/abl fusion and NF-κB activity and has anti-myeloma efficacy . Berbamine dihydrochloride is relevant in several research areas, including PI3K/Akt/mTOR, epigenetics, immunology and inflammation, protein tyrosine kinase, and autophagy . It has also demonstrated the ability to block the entry of the SARS-CoV-2 virus into host cells, suggesting its potential as a lead compound for antiviral agents . Other bis-benzylisoquinoline alkaloids like tetrandrine, liensinine, isoliensinine, fangchinoline, and cepharanthine also block S-mediated membrane fusion .

This compound is used in various applications, such as preparing anti-leukemia active berbamine derivatives . Berbamine dihydrochloride is also used to treat acute or chronic vascular hypertension . Additionally, it possesses anti-inflammatory, analgesic, antipyretic, and platelet-inhibitory properties . It is worth noting that MedChemExpress sells Berbamine dihydrochloride for research purposes only and not for patient use .

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CAS No. 6078-17-7
Product Name Berbamine dihydrochloride
Molecular Formula C37H41ClN2O6
Molecular Weight 645.2 g/mol
IUPAC Name (1S,14R)-20,21,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-9-ol;hydrochloride
Standard InChI InChI=1S/C37H40N2O6.ClH/c1-38-14-12-24-19-32(41-3)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-31-18-23(8-11-30(31)40)17-29-35-25(13-15-39(29)2)20-34(42-4)36(43-5)37(35)45-33;/h6-11,18-21,28-29,40H,12-17H2,1-5H3;1H/t28-,29+;/m0./s1
Standard InChIKey SFPGJACKHKXGBH-QBYKQQEBSA-N
Canonical SMILES CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(O3)C(=C(C=C7CCN6C)OC)OC)O)OC.Cl
Synonyms 6,6',7-trimethoxy-2,2'-dimethylberbaman-12-ol
berbamine
berbamine dihydrochloride
berbamine hydrochloride
berbamine monohydrochloride
berbamine, (1'beta)-isomer
berbamine, (1beta)-isome
PubChem Compound 56845155
Last Modified Aug 15 2023

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